Cas no 1035816-01-3 ()

structure

Product Name:

CAS No:1035816-01-3

Molecular Formula:C₅H₈O₃

Molecular Weight:116.115221977234

CID:6646090

PubChem ID:14067219

Properties

Names and Identifiers

- InChIKey： OYVQYVPEQYANHS-UHFFFAOYSA-N
- Inchi： 1S/C5H8O3/c1-3-4(8-2)5(6)7/h3-4H,1H2,2H3,(H,6,7)
- SMILES： O(C)C(C(=O)O)C=C

Computed Properties

Exact Mass: 116.047344113g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 116.047344113g/mol
Heavy Atom Count: 8
Complexity: 97.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 46.5Å²

Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0276L0-50mg	2-methoxybut-3-enoic acid	1035816-01-3	95%	50mg	$300.00
Aaron	AR0276TC-50mg	2-methoxybut-3-enoic acid	1035816-01-3	95%	50mg	$300.00	2025-02-15

Related Literature

1. Non-covalent functionalization of carbon nanotubes with boronic acids for the wiring of glycosylated redox enzymes in oxygen-reducing biocathodes†

J. Mater. Chem. B, 2014,2, 2228-2232
2. Copper-catalyzed asymmetric hydroboration of 1,3-enynes with pinacolborane to access chiral allenylboronates†

Hui Leng Sang,Songjie Yu,Shaozhong Ge Org. Chem. Front., 2018,5, 1284-1287
3. Major advances in the development of ordered mesoporous materials

Barbara Szczęśniak,Jerzy Choma,Mietek Jaroniec Chem. Commun., 2020,56, 7836-7848
4. Synthesis and electronic investigation of mono- and di-substituted 4-nitro- and 4-amino-pyrazol-1-yl bis(pyrazol-1-yl)pyridine-type ligands and luminescent Eu(iii) derivatives†

D. J. Strohecker,V. M. Lynch,B. J. Holliday,R. A. Jones Dalton Trans., 2017,46, 7733-7742
5. A small molecule two-photon probe for hydrogen sulfide in live tissues†‡

Sajal Kumar Das,Chang Su Lim,Sun Young Yang,Ji Hee Han,Bong Rae Cho Chem. Commun., 2012,48, 8395-8397
6. Thin film encapsulation of nano composites of polycarbonate (PC) for thermal management systems

Barnali S. Banerjee,Sukhmeet Singh Khaira,Balasubramanian K RSC Adv., 2014,4, 63380-63386
7. Tuning the physical properties of malleable and recyclable polyimine thermosets: the effect of solvent and monomer concentration†

Chengpu Zhu,Cally Xi,William Doro,Tianyi Wang,Xin Zhang,Yinghua Jin,Wei Zhang RSC Adv., 2017,7, 48303-48307
8. Structure–activity relationship study of dendritic polyglycerolamines for efficient siRNA transfection†

Fatemeh Sheikhi Mehrabadi,Ole Hirsch,Reiner Zeisig,Paola Posocco,Erik Laurini,Sabrina Pricl,Rainer Haag,Wolfgang Kemmner,Marcelo Calderón RSC Adv., 2015,5, 78760-78770
9. 1-Bromoethene-1-sulfonyl fluoride (1-Br-ESF), a new SuFEx clickable reagent, and its application for regioselective construction of 5-sulfonylfluoro isoxazoles†

Jing Leng,Hua-Li Qin Chem. Commun., 2018,54, 4477-4480
10. Direct observation of Mg2+ complexes in ionic liquid solutions by 31Mg β-NMR spectroscopy†

Daniel Szunyogh,Thomas Day Goodacre,Lia Formenti,Alexander Gottberg,Evan Kallenberg,Ildikó Kálomista,Flemming H. Larsen,Jens Lassen,C. D. Philip Levy,Ruohong Li,Gerald D. Morris,Stavroula Pallada,Matthew R. Pearson,Stephan P. A. Sauer,Paul Schaffer,Peter W. Thulstrup,Lars Hemmingsen,Monika Stachura Dalton Trans., 2018,47, 14431-14435

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids

1035816-01-3 () Related Products

Recommended suppliers

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Chong Da Prostaglandin Fine Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chongdachem.com

Chong Da Prostaglandin Fine Chemicals Co., Ltd.

Taizhou Jiayin Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Baoji Haoxiang Bio-technology Co.Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.haoxiangbio.com

Hubei Rhino Pharmaceutical Tech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.chem960.com/company/190540/

Hubei Rhino Pharmaceutical Tech Co.,Ltd.